(5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one” is a structurally complex polycyclic molecule. Its core consists of a fused benzofuro[6,5-f][1,3]benzodioxol system, substituted with a dihydroxy- and methoxy-decorated phenyl group and a pyrano[3,2-d][1,3]dioxin moiety linked via an ether bond.
Properties
IUPAC Name |
(5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H32O13/c1-11-36-9-20-27(40-11)24(31)25(32)29(41-20)42-26-14-7-17-16(38-10-39-17)6-13(14)21(22-15(26)8-37-28(22)33)12-4-18(34-2)23(30)19(5-12)35-3/h4-7,11,15,20-22,24-27,29-32H,8-10H2,1-3H3/t11-,15+,20?,21-,22+,24-,25-,26-,27-,29+/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJJPUSNTGOMMGY-LBYSYZCZSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1OCC2C(O1)C(C(C(O2)OC3C4COC(=O)C4C(C5=CC6=C(C=C35)OCO6)C7=CC(=C(C(=C7)OC)O)OC)O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1OCC2[C@@H](O1)[C@@H]([C@H]([C@@H](O2)O[C@H]3[C@H]4COC(=O)[C@@H]4[C@@H](C5=CC6=C(C=C35)OCO6)C7=CC(=C(C(=C7)OC)O)OC)O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32O13 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H- benzofuro[6,5-f][1,3]benzodioxol-8-one , commonly referred to as Etoposide , is a well-studied chemotherapeutic agent. This article delves into its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.
Chemical Structure and Properties
Etoposide is classified as a podophyllotoxin derivative . Its molecular formula is , with a molecular weight of approximately 588.557 Da. The compound exhibits a complex structure characterized by multiple hydroxyl groups and a benzodioxole moiety that contribute to its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C29H32O13 |
| Molecular Weight | 588.557 Da |
| IUPAC Name | (5S,5aR,8aR,9R)-... |
| Synonyms | Etoposide |
Etoposide primarily exerts its effects by inhibiting topoisomerase II , an enzyme crucial for DNA replication and repair. The drug forms a stable complex with the enzyme and DNA, leading to double-strand breaks in the DNA helix. This action ultimately triggers apoptosis in rapidly dividing cancer cells.
Key Mechanisms:
- Topoisomerase II Inhibition : Prevents the re-ligation of DNA strands after they are cut.
- Induction of Apoptosis : Triggers programmed cell death in neoplastic cells.
- Cell Cycle Arrest : Particularly affects cells in the S and G2 phases of the cell cycle.
Anticancer Activity
Etoposide is widely used in the treatment of various malignancies including:
- Testicular cancer
- Small cell lung cancer
- Lymphomas
Clinical studies have demonstrated that Etoposide can significantly improve survival rates when used in combination with other chemotherapeutic agents.
Table 2: Summary of Clinical Applications
| Cancer Type | Treatment Regimen | Outcome |
|---|---|---|
| Testicular Cancer | Etoposide + Cisplatin | Increased survival |
| Small Cell Lung Cancer | Etoposide + Carboplatin | Improved response rate |
| Lymphomas | Etoposide + Cyclophosphamide | Enhanced remission |
Side Effects
While effective, Etoposide is associated with several side effects including:
- Bone marrow suppression
- Nausea and vomiting
- Alopecia
These adverse effects necessitate careful monitoring during treatment.
Research Findings
Recent studies have explored the potential of Etoposide beyond traditional cancer therapies. Investigations into its antimicrobial properties have revealed moderate to good activity against various bacterial strains. For instance:
- A study indicated that certain derivatives of Etoposide exhibited significant antibacterial activity against resistant strains.
- Research has also highlighted its potential role in treating viral infections due to its ability to inhibit viral replication processes.
Case Study: Antimicrobial Activity
A recent investigation tested Etoposide derivatives for antimicrobial efficacy against a panel of pathogens. The results showed that some compounds displayed promising activity comparable to standard antibiotics.
Table 3: Antimicrobial Activity Results
| Compound | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Etoposide Derivative A | Staphylococcus aureus | 16 µg/mL |
| Etoposide Derivative B | Escherichia coli | 32 µg/mL |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
| Feature | Target Compound | Compound 163959-36-2 | Austrobailignan-1 |
|---|---|---|---|
| Core Structure | Benzofurobenzodioxol | Benzofurobenzodioxol | Benzofurobenzodioxol |
| Carbohydrate Substituent | Pyrano[3,2-d][1,3]dioxin | Pyrano[3,2-d][1,3]dioxin | Methoxy-benzodioxol |
| Aromatic Group | 4-Hydroxy-3,5-dimethoxyphenyl | 7-Methoxy-benzodioxol | 3,5-Dimethoxyphenyl |
| Bioactivity Prediction | High (oxygen-rich ligands) | Moderate (reduced polarity) | Moderate (steric hindrance) |
Activity and Toxicity Considerations
Structural similarity is a cornerstone for predicting bioactivity, but exceptions exist:
- Activity Cliffs: Minor structural changes, such as hydroxyl group removal or stereochemical inversion, can drastically reduce activity (e.g., 10–100-fold potency drops) .
- Toxicity Divergence : Compounds with >80% Tanimoto similarity may exhibit opposing toxicological profiles due to subtle differences in metabolic pathways (e.g., CYP450 interactions) .
- Hybrid Read-Across : Combining structural similarity (Tanimoto coefficient ≥0.7) with bioactivity data (e.g., gene expression profiles) improves toxicity predictions by 20–30% .
Methodologies for Comparative Analysis
SIMCOMP : A global similarity algorithm effective for detecting biochemical motifs (e.g., shared dioxolane rings) but less sensitive to stereochemistry .
Hybrid Models : Integrate structural similarity with high-throughput screening (HTS) data to predict bioactivity for structurally distant compounds (e.g., 57% accuracy for Tanimoto <0.35) .
Case Studies and Research Findings
- Clustering Analysis: In KEGG/LIGAND databases, the compound clusters with carbohydrate-like molecules due to its pyrano-dioxin group, aligning with pathways like flavonoid biosynthesis .
- Synthetic Analogs : Derivatives with modified methoxy/hydroxy ratios (e.g., ’s compounds 8a–8g) show varied NMR shifts (Δδ 0.2–0.8 ppm) and melting points (161–220°C), correlating with stability and solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
